Cas no 1327202-84-5 (N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide)
N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide
- N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
- VU0530747-1
- 1327202-84-5
- F6064-0373
- AKOS024530516
- N-(4-bromophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide
-
- Inchi: 1S/C14H15BrN4O2/c1-9-16-14(21-18-9)10-6-19(7-10)8-13(20)17-12-4-2-11(15)3-5-12/h2-5,10H,6-8H2,1H3,(H,17,20)
- InChI Key: KLBSPDDPVUNMIZ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(Br)C=C1)(=O)CN1CC(C2ON=C(C)N=2)C1
Computed Properties
- Exact Mass: 350.03784g/mol
- Monoisotopic Mass: 350.03784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 71.3Ų
N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6064-0373-2μmol |
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide |
1327202-84-5 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0373-5μmol |
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide |
1327202-84-5 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0373-10μmol |
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide |
1327202-84-5 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0373-20μmol |
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide |
1327202-84-5 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0373-1mg |
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide |
1327202-84-5 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0373-2mg |
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide |
1327202-84-5 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0373-3mg |
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide |
1327202-84-5 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0373-4mg |
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide |
1327202-84-5 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0373-5mg |
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide |
1327202-84-5 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0373-10mg |
N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide |
1327202-84-5 | 10mg |
$118.5 | 2023-09-09 |
N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide
Comprehensive Overview of N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide (CAS No. 1327202-84-5)
N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide (CAS No. 1327202-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine derivatives, which are increasingly studied for their bioactive properties. The presence of a 1,2,4-oxadiazole ring and a bromophenyl moiety enhances its potential as a building block in drug discovery and material science.
In recent years, researchers have focused on heterocyclic compounds like N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide due to their versatility in medicinal chemistry. The compound's azetidine core is particularly noteworthy, as it is a four-membered nitrogen-containing ring that offers conformational rigidity, making it valuable for designing molecules with targeted biological activity. The 3-methyl-1,2,4-oxadiazole group further contributes to its stability and interaction with biological targets, which is a hot topic in current drug development.
The synthesis and applications of CAS No. 1327202-84-5 align with the growing demand for novel small-molecule therapeutics. With the rise of personalized medicine and targeted therapies, compounds like this are being explored for their potential in treating various conditions. For instance, the bromophenyl group is often associated with kinase inhibition, a key area in oncology research. This has led to increased searches for "azetidine-based kinase inhibitors" and "oxadiazole derivatives in drug discovery" in scientific databases and AI-driven platforms.
From a chemical perspective, the stability and reactivity of N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide make it a candidate for further derivatization. Researchers are investigating its potential as a protease inhibitor or GPCR modulator, given the structural similarities to known bioactive molecules. The compound's CAS No. 1327202-84-5 is frequently cited in patents and publications, reflecting its relevance in cutting-edge research.
Environmental and regulatory considerations are also part of the discourse around this compound. While it is not classified as hazardous, its use in industrial and academic settings requires adherence to standard safety protocols. The interest in "green chemistry approaches for heterocyclic synthesis" has prompted studies on eco-friendly methods to produce such compounds, including N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide.
In summary, N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide (CAS No. 1327202-84-5) represents a promising area of research in modern chemistry and pharmacology. Its structural complexity and functional groups make it a valuable subject for studies on drug design, molecular interactions, and material innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the search for next-generation therapeutics and functional materials.
1327202-84-5 (N-(4-bromophenyl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)